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Abstract
GSK1059615, identified by CAS number 186319-68-6, is a potent, ATP-competitive, and

reversible dual inhibitor of phosphoinositide 3-kinase (PI3K) and the mammalian target of

rapamycin (mTOR).[1][2][3] These two kinases are critical nodes in the PI3K/AKT/mTOR

signaling pathway, a cascade fundamental to regulating cell growth, proliferation, survival, and

metabolism.[4][5] Dysregulation of this pathway is a common feature in various human

cancers, making it a prime target for therapeutic intervention.[5][6] This guide provides a

detailed examination of the molecular mechanisms through which GSK1059615 exerts its

effects, the specific signal transduction pathways it modulates, and the experimental

methodologies used to characterize its activity.
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Introduction to GSK1059615: A Dual PI3K/mTOR
Inhibitor
GSK1059615 is a pyridinylquinoline derivative that has demonstrated significant anti-

proliferative and pro-apoptotic or necroptotic activity in a range of cancer cell lines.[1][7][8] As a

pan-PI3K inhibitor, it targets all four class I PI3K isoforms (α, β, γ, δ) with low nanomolar

potency.[4][8] Simultaneously, it inhibits mTOR, a serine/threonine kinase that functions in two

distinct complexes, mTORC1 and mTORC2.[8] This dual-specificity is a key feature of

GSK1059615, as it allows for a more complete shutdown of the PI3K/AKT/mTOR cascade

compared to inhibitors that target only a single component.[7][8] While it entered Phase I

clinical trials for solid tumors and lymphoma, its development was discontinued due to

challenges in achieving sufficient exposure.[1][4] Nevertheless, it remains a valuable tool for

preclinical research into the PI3K/AKT/mTOR pathway.[7][9]

Core Signaling Pathway: The PI3K/AKT/mTOR
Cascade
The PI3K/AKT/mTOR pathway is a central signaling network that translates extracellular cues

from growth factors and nutrients into intracellular responses.

Mechanism of Pathway Activation:

Receptor Tyrosine Kinase (RTK) Activation: The pathway is typically initiated by the binding

of growth factors to RTKs, leading to receptor dimerization and autophosphorylation.

PI3K Recruitment and Activation: The activated RTK recruits and activates Class IA PI3K.

PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the

second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3).

AKT Activation: PIP3 acts as a docking site for proteins with pleckstrin homology (PH)

domains, such as AKT and phosphoinositide-dependent kinase 1 (PDK1). This co-

localization at the membrane allows PDK1 to phosphorylate AKT at threonine 308 (T308).

For full activation, AKT requires a second phosphorylation at serine 473 (S473), a step

primarily mediated by the mTORC2 complex.[10]
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mTORC1 and mTORC2 Activation: Activated AKT can then phosphorylate and inhibit the

tuberous sclerosis complex (TSC1/2), a negative regulator of mTORC1. This relieves the

inhibition on mTORC1, allowing it to phosphorylate its downstream targets, such as S6

kinase 1 (S6K1) and eukaryotic translation initiation factor 4E-binding protein 1 (4E-BP1), to

promote protein synthesis and cell growth.[6][11]

Inhibition by GSK1059615: GSK1059615 exerts its inhibitory effects at two key points in this

cascade:

PI3K Inhibition: By directly inhibiting the catalytic activity of PI3K, GSK1059615 prevents the

conversion of PIP2 to PIP3. This abrogates the recruitment and subsequent activation of

AKT.[12][13]

mTOR Inhibition: GSK1059615 also directly inhibits the kinase activity of both mTORC1 and

mTORC2.[8] This dual action prevents the phosphorylation of key downstream effectors

even if there is residual upstream signaling, and it also blocks the mTORC2-mediated

feedback loop that can activate AKT.[6]

The comprehensive blockade of this pathway by GSK1059615 leads to a dramatic reduction in

the phosphorylation levels of key signaling molecules, including PI3K p85, AKT (at S473),

mTOR (at S2448), and S6K1 (at T389).[1][7] This ultimately results in cell cycle arrest, typically

at the G1 phase, and the induction of cell death.[2][9] Interestingly, in head and neck squamous

cell carcinoma (HNSCC) cells, GSK1059615 has been shown to induce programmed necrosis

rather than classical apoptosis.[7]

Diagram of the PI3K/AKT/mTOR Pathway and
GSK1059615 Inhibition
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Caption: GSK1059615 inhibits PI3K and mTOR, blocking downstream signaling.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b612485/docs?utm_src=pdf-body-img#signal-transduction-pathways-affected-by-cas-186319-68-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Analysis of GSK1059615 Activity
The potency of GSK1059615 has been quantified through various biochemical and cellular

assays. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's

effectiveness.

Target Enzyme IC50 (nM) Source

PI3Kα 0.4 [2][4][8]

PI3Kβ 0.6 [2][4][8]

PI3Kγ 5 [2][4][8]

PI3Kδ 2 [2][4][8]

mTOR 12 [2][4][8]

Experimental Protocol: Western Blot for Pathway
Inhibition
A common method to verify the inhibitory action of GSK1059615 on the PI3K/AKT/mTOR

pathway is to measure the phosphorylation status of key downstream proteins via Western blot.

This protocol provides a framework for such an experiment.

Objective: To determine the effect of GSK1059615 on the phosphorylation of AKT (Ser473) and

S6K1 (Thr389) in a cancer cell line (e.g., SCC-9, AGS).

Materials:

Cancer cell line (e.g., SCC-9)

Complete cell culture medium

GSK1059615 (dissolved in DMSO)

Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
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BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer apparatus and PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies:

Rabbit anti-phospho-AKT (Ser473)

Rabbit anti-total-AKT

Rabbit anti-phospho-S6K1 (Thr389)

Rabbit anti-total-S6K1

Mouse anti-β-actin (loading control)

HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

Enhanced chemiluminescence (ECL) substrate

Imaging system

Methodology:

Cell Culture and Treatment:

Plate cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

Treat cells with varying concentrations of GSK1059615 (e.g., 0, 0.1, 1, 3, 10 µM) for a

specified time (e.g., 2-4 hours). Include a DMSO-only vehicle control.

Cell Lysis:

Aspirate the medium and wash cells twice with ice-cold PBS.
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Add 100-150 µL of ice-cold lysis buffer to each well.

Scrape the cells and transfer the lysate to a microcentrifuge tube.

Incubate on ice for 30 minutes, vortexing occasionally.

Centrifuge at 14,000 rpm for 15 minutes at 4°C.

Protein Quantification:

Collect the supernatant (total protein lysate).

Determine the protein concentration of each sample using a BCA assay according to the

manufacturer's instructions.

SDS-PAGE and Western Blotting:

Normalize protein amounts for all samples (e.g., 20-30 µg per lane). Prepare samples with

Laemmli buffer and heat at 95°C for 5 minutes.

Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody (e.g., anti-phospho-AKT, diluted in

blocking buffer) overnight at 4°C with gentle agitation.

Wash the membrane three times with TBST for 10 minutes each.

Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBST.

Detection and Analysis:

Apply ECL substrate to the membrane according to the manufacturer's protocol.
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Capture the chemiluminescent signal using an imaging system.

To analyze total protein levels, the blot can be stripped and re-probed with antibodies for

total AKT, total S6K1, and β-actin.

Quantify band intensities using densitometry software. The ratio of phosphorylated protein

to total protein is calculated to determine the extent of inhibition.

Diagram of the Western Blot Workflow
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Caption: Key steps in the Western blot protocol to assess pathway inhibition.

Conclusion
GSK1059615 is a well-characterized dual inhibitor that potently and specifically targets the

PI3K and mTOR kinases. Its primary effect is the comprehensive suppression of the

PI3K/AKT/mTOR signal transduction pathway, a critical regulator of cellular growth and survival

that is frequently hyperactivated in cancer. By inhibiting key phosphorylation events throughout

this cascade, GSK1059615 effectively blocks downstream signaling, leading to anti-proliferative

and cytotoxic effects in malignant cells. While its clinical development has been halted, it

remains an indispensable research tool for dissecting the complexities of the PI3K/AKT/mTOR

pathway and for the preclinical evaluation of this therapeutic strategy.

References
GSK-1059615 - Inxight Drugs. (n.d.). National Center for Advancing Translational Sciences.

[Link]

Xie, C., et al. (2017). GSK1059615 kills head and neck squamous cell carcinoma cells

possibly via activating mitochondrial programmed necrosis pathway. American Journal of

Cancer Research, 7(10), 2137–2148. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b612485/docs?utm_src=pdf-body-img#signal-transduction-pathways-affected-by-cas-186319-68-6
https://drugs.ncats.io/drug/4S862303R7
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5666008/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Janku, F., et al. (2018). Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. Journal

of Hematology & Oncology, 11(1), 64. [Link]

Massacesi, C., et al. (2016). Picking the Point of Inhibition: A Comparative Review of

PI3K/AKT/mTOR Pathway Inhibitors. Cancer Treatment Reviews, 46, 22-31. [Link]

National Cancer Institute. (n.d.). Definition of PI3K inhibitor GSK1059615. NCI Drug

Dictionary. [Link]

Li, Y., et al. (2022). Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment.

Pharmaceuticals, 15(5), 597. [Link]

Knight, S. D., & Adams, J. (2011). Chapter 13: Identification and Optimization of Dual
PI3K/mTOR Inhibitors. In PI3K/mTOR in Cancer and Other Diseases. Academic Press.

Tew, B. F., et al. (2022). PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are

We Making Headway? Frontiers in Oncology, 12, 814950. [Link]

Edgar, K. A., et al. (2018). Combined Inhibition of PI3Kβ and mTOR Inhibits Growth of

PTEN-null Tumors. Molecular Cancer Therapeutics, 17(11), 2309–2319. [Link]

National Center for Biotechnology Information. (n.d.). GSK-1059615. PubChem Compound

Summary for CID 23582824. [Link]

Bei, Y., et al. (2019). Inhibition of gastric cancer cell growth by a PI3K-mTOR dual inhibitor

GSK1059615. Biochemical and Biophysical Research Communications, 511(1), 13-20. [Link]

Kinross, K. M., et al. (2012). Preclinical Testing of PI3K/AKT/mTOR Signaling Inhibitors in a

Mouse Model of Ovarian Endometrioid Adenocarcinoma. PLoS ONE, 7(9), e45861. [Link]

OncLive. (2025, May 21). Combinations Targeting PI3K/AKT/mTOR and MAPK/ERK

Pathways Are Under Study in Endometrial Cancer. [Link]

Smith, M. C., et al. (2016). Characterization of LY3023414, a Novel PI3K/mTOR Dual

Inhibitor Eliciting Transient Target Modulation to Impede Tumor Growth. Molecular Cancer

Therapeutics, 15(10), 2344-2355. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5934857/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4856646/
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/pi3k-inhibitor-gsk1059615
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9146139/
https://www.frontiersin.org/articles/10.3389/fonc.2022.814950/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6214734/
https://pubchem.ncbi.nlm.nih.gov/compound/Gsk-1059615
https://pubmed.ncbi.nlm.nih.gov/30792036/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3458066/
https://www.onclive.com/view/combinations-targeting-pi3k-akt-mtor-and-mapk-erk-pathways-are-under-study-in-endometrial-cancer
https://aacrjournals.org/mct/article/15/10/2344/97127/Characterization-of-LY3023414-a-Novel-PI3K-mTOR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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